Cas no 38146-32-6 (4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid)

• Product Name: 4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid
• CAS No: 38146-32-6
• CID: 4650309
• Update Time: 2025-06-08

4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid

• SMILES： NCC12CCC(CC1)(C2)C(O)=O

Additional information on 4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid

4-(Aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 38146-32-6, commonly referred to as 4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid, is a unique bicyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bicyclo[2.2.1]heptane framework, which provides a rigid and stable structure, and its functional groups, including an aminoethyl group and a carboxylic acid moiety, which contribute to its versatile reactivity and potential applications.

4-(Aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid is a derivative of bicyclo[2.2.1]heptane, a well-known norbornane structure that is widely used in various chemical industries due to its exceptional stability and mechanical properties. The addition of the aminoethyl group at the 4-position introduces nucleophilic character, while the carboxylic acid group at the 1-position imparts acidic properties, making this compound highly versatile for both synthetic and applied chemistry purposes.

Recent studies have highlighted the potential of 4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid in drug design and development. Its rigid bicyclic structure allows for precise control over molecular geometry, which is crucial for optimizing bioavailability and pharmacokinetics in pharmaceutical compounds. Researchers have explored its use as a scaffold for developing small-molecule inhibitors targeting various disease-related proteins, including kinases and proteases.

In terms of synthesis, 4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid can be prepared through a variety of methods, including ring-closing metathesis and nucleophilic substitution reactions. These methods leverage the inherent reactivity of the functional groups while maintaining the integrity of the bicyclic framework. The synthesis of this compound has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The physical and chemical properties of 4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid have been extensively studied to understand its behavior under different conditions. Its melting point, solubility, and thermal stability are critical factors that influence its applications in both academic research and industrial settings. For instance, its high thermal stability makes it suitable for high-temperature reactions or applications in materials science.

One of the most promising areas of research involving 4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid is its role in polymer chemistry. The compound's functional groups can be used to create cross-linked polymers with enhanced mechanical properties, making it a valuable building block for advanced materials such as biodegradable plastics or high-performance composites.

In conclusion, 4-(aminomethyl)bicyclo[2.2.1]heptane-1-carboxylic acid (CAS No: 38146-32-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, versatile functional groups, and favorable physical properties make it an invaluable tool for researchers and industry professionals alike.